Cas no 1806745-60-7 (5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1806745-60-7
• MF: C₈H₆F₄N₂O₃
• MW: 254.138455867767
• CID: 4842413
• Update Time: 2025-11-06

5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O3/c1-4-6(14(15)16)2-5(3-9)7(13-4)17-8(10,11)12/h2H,3H2,1H3
• InChI Key： HZLWMCCQGMIYPV-UHFFFAOYSA-N
• SMILES： FCC1=C(N=C(C)C(=C1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine

5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine, identified by the CAS number 1806745-60-7, is a highly specialized organic molecule with significant applications in various fields. This pyridine derivative has garnered attention due to its unique structural features and potential utility in chemical synthesis, pharmaceuticals, and agrochemicals. The molecule's structure incorporates a pyridine ring with substituents at positions 2, 3, 5, and 6, each contributing to its distinct chemical properties.

5-(Fluoromethyl) group attached to the pyridine ring introduces electronic effects that enhance the molecule's reactivity. Similarly, the 2-methyl group adds steric bulk, influencing the compound's stability and solubility. The 3-nitro group is a strong electron-withdrawing substituent, which significantly impacts the molecule's electronic properties and reactivity. Lastly, the 6-(trifluoromethoxy) group contributes both electron-withdrawing effects and high stability due to the presence of trifluoromethyl groups.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and insecticides has been explored extensively. For instance, researchers have demonstrated that derivatives of this compound exhibit potent activity against various agricultural pests without causing significant harm to non-target species. This makes it a promising candidate for sustainable pest management solutions.

In the pharmaceutical sector, 5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine has shown potential as an intermediate in drug discovery. Its unique electronic properties make it suitable for use in designing molecules with specific pharmacokinetic profiles. Recent advancements in medicinal chemistry have leveraged this compound to develop new leads for treating chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing fluorinated groups and nitration reactions for adding nitro substituents. The use of trifluoromethoxy groups requires careful handling to ensure high yields and purity.

From an environmental standpoint, understanding the fate and behavior of 5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine in natural systems is crucial. Studies have shown that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term impact on soil microbiota and ecosystems.

In conclusion, 5-(Fluoromethyl)-2-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No: 1806745-60-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure enables it to serve as a valuable building block in chemical synthesis while offering potential solutions for agricultural and medical challenges. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern science and technology.